Cas no 120732-04-9 (Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate)
120732-04-9 structure
Product Name:Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
CAS No:120732-04-9
MF:C8H8F3NO2
MW:207.149832725525
MDL:MFCD09838835
CID:1027424
PubChem ID:14370786
Update Time:2025-04-20
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
- 3-(Ethoxycarbonyl)-4-(trifluoromethyl)-1H-pyrrole
- ethyl 4-(trifluoromethyl)pyrrole-3-carboxylate
- Ethyl4-(trifluoromethyl)-1H-pyrrole-3-carboxylate
- CS-0035917
- J-520943
- BD-0280
- EN300-129487
- DTXSID30559511
- 3-ethoxycarbonyl-4-trifluoromethyl-1H-pyrrole
- SCHEMBL2185981
- Z1269128621
- VEA73204
- ethyl 3-trifluoromethyl-1H-pyrrol-4-carboxylate
- 120732-04-9
- ethyl-4-(trifluoromethyl)pyrrole-3-carboxylate
- AKOS005071815
- 4-trifluoromethyl-3-ethoxycarbonyl-1H-pyrole
- CCG-355546
- ethyl 4-(trifluoromethy1)pyrrole-3-carboxylate
- SB62209
- MFCD09838835
- W12398
- A906795
-
- MDL： MFCD09838835
- Inchi： 1S/C8H8F3NO2/c1-2-14-7(13)5-3-12-4-6(5)8(9,10)11/h3-4,12H,2H2,1H3
- InChI Key： OPRFQUCZHDBZHE-UHFFFAOYSA-N
- SMILES： FC(C1=CNC=C1C(=O)OCC)(F)F
Computed Properties
- Exact Mass: 207.05071298g/mol
- Monoisotopic Mass: 207.05071298g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- Melting Point: 162-164°
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Security Information
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046477-1g |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 97% | 1g |
4111CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046477-500mg |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 97% | 500mg |
2665CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 046477-1g |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 97% | 1g |
4111.0CNY | 2021-07-05 | |
| Chemenu | CM198316-5g |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95% | 5g |
$640 | 2021-08-05 | |
| TRC | B434533-10mg |
Ethyl 4-(Trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B434533-50mg |
Ethyl 4-(Trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B434533-100mg |
Ethyl 4-(Trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 100mg |
$ 160.00 | 2022-06-07 | ||
| Chemenu | CM198316-250mg |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95% | 250mg |
$204 | 2023-11-22 | |
| Chemenu | CM198316-1g |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95% | 1g |
$408 | 2023-11-22 | |
| Chemenu | CM198316-5g |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate |
120732-04-9 | 95% | 5g |
$1218 | 2023-11-22 |
Ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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